Cas no 56699-18-4 (Methyl 4-Bromocrotonate)

• Product Name: Methyl 4-Bromocrotonate
• CAS No: 56699-18-4
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 1602988
• PubChem ID: 44118704
• Update Time: 2025-04-21

Methyl 4-Bromocrotonate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-bromo-, methyl ester, (Z)-
• SCHEMBL13308198
• (Z)-Methyl 4-bromobut-2-enoate
• 56699-18-4
• CS-0369102
• (Z)-Methyl4-bromobut-2-enoate
• Methyl 4-Bromocrotonate

• Inchi： 1S/C5H7BrO2/c1-8-5(7)3-2-4-6/h2-3H,4H2,1H3/b3-2-
• InChI Key： RWIKCBHOVNDESJ-IHWYPQMZSA-N
• SMILES： BrC/C=C\C(=O)OC

Computed Properties

• Exact Mass: 177.96291
• Monoisotopic Mass: 177.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters